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Compound of Interest

Compound Name: Procyanidin C2

Cat. No.: B1252138

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides a comprehensive guide to the
personal protective equipment (PPE), operational procedures, and disposal plans for
Procyanidin C2, a B-type proanthocyanidin trimer.[1] While specific hazard data for
Procyanidin C2 is limited, it is prudent to handle it as a potentially hazardous compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Although a comprehensive Safety Data Sheet (SDS) specifically for Procyanidin C2 is not
readily available, information from SDSs for related procyanidins indicates that the primary
hazards are associated with its powdered form.[2][3][4] These include potential irritation upon
inhalation, skin, or eye contact. Therefore, a cautious approach to PPE is warranted.

Table 1: Recommended Personal Protective Equipment for Handling Procyanidin C2
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PPE Category Item Specification Rationale

Tightly fitting safety

goggles with side- To protect eyes from
) shields conforming to airborne powder
Eye Protection Safety Goggles ] )
EN 166 (EU) or particles and potential
NIOSH (US) splashes of solutions.
standards.[2]
o ] To prevent direct skin
Nitrile or other suitable )
] contact with the
) ) gloves that satisfy EU
) Chemical-resistant o compound. Gloves
Hand Protection Directive 89/686/EEC )
gloves should be inspected
and the standard EN
before use and
374.[2][4]
changed regularly.
To protect skin and
] Standard laboratory )
Body Protection Laboratory Coat personal clothing from

coat. o
contamination.

An appropriate mask
or respirator, tested
and approved by
standards such as
Respiratory Protection  Respirator NIOSH (US) or CEN
(EV), should be used

when handling the

To prevent inhalation

of fine dust particles.

powder outside of a
fume hood.[4]

Operational Plan: From Receipt to Experiment

A systematic workflow is crucial to minimize exposure and ensure the integrity of the
compound.

Experimental Workflow for Handling Procyanidin C2
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Caption: A step-by-step workflow for the safe handling of Procyanidin C2 in a laboratory
setting.

Detailed Methodologies:

o Preparation: Before handling the compound, ensure that the designated workspace,
preferably a chemical fume hood, is clean and operational. All necessary PPE should be
worn correctly.

e Handling Powder: When weighing the powdered Procyanidin C2, use anti-static weigh
boats and appropriate tools to minimize dust generation. Prepare stock solutions by slowly
adding the powder to the desired solvent to avoid splashing.

o Experimental Use: During experimentation, maintain good laboratory practices. Avoid eating,
drinking, or smoking in the laboratory.[5]

o Cleanup and Disposal: After use, decontaminate all surfaces and equipment. All waste
materials should be disposed of according to institutional and local regulations.

Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Table 2: Disposal Guidelines for Procyanidin C2 Waste

Waste Type Disposal Procedure

Unused Procyanidin C2 powder and

contaminated materials (e.g., weigh boats,
Solid Waste pipette tips, gloves) should be collected in a

labeled, sealed container for hazardous

chemical waste.[2]

Solutions containing Procyanidin C2 should be
Liquid Waste collected in an appropriate, labeled waste

container. Do not pour down the drain.

] ] Dispose of as contaminated waste in
Contaminated Packaging ) )
accordance with federal and local regulations.[2]
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Logical Relationship for Waste Disposal
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Caption: A decision-making diagram for the proper segregation and disposal of Procyanidin
C2 waste.

In case of accidental release, it is important to have emergency procedures in place. For a
small spill, use personal protective equipment, avoid dust formation, and clean the area
thoroughly.[3] For larger spills, evacuate the area and follow institutional emergency protocols.
In the event of personal exposure, seek immediate medical attention and follow first-aid
measures outlined in the relevant SDS, such as rinsing the affected area with plenty of water.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://en.wikipedia.org/wiki/Procyanidin_C2
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=271956
https://www.guidechem.com/msds/4852-22-6.html
https://www.extrasynthese.com/MSDS/GBR/0985_procyanidin_a2_MSDS_FDS.pdf
https://www.fishersci.ie/store/msds?partNumber=10676542&countryCode=IE&language=en
https://www.benchchem.com/product/b1252138#personal-protective-equipment-for-handling-procyanidin-c2
https://www.benchchem.com/product/b1252138#personal-protective-equipment-for-handling-procyanidin-c2
https://www.benchchem.com/product/b1252138#personal-protective-equipment-for-handling-procyanidin-c2
https://www.benchchem.com/product/b1252138#personal-protective-equipment-for-handling-procyanidin-c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1252138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

